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Compound of Interest

2-Ethyl-5-methyl-2H-1,2, 3-triazole-
Compound Name:

4-carbaldehyde
CAS No.: 1864061-70-0

Cat. No.: B2356311

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triazole-4-carbaldehydes, encompassing both 1,2,3- and 1,2,4-isomers, are pivotal building
blocks in medicinal chemistry and materials science. Their synthetic versatility, arising from the
reactive aldehyde functionality coupled with the stable triazole core, allows for the construction
of a diverse array of complex molecules with significant biological activities, including
antimicrobial and anticancer properties.[1] A thorough understanding of their spectroscopic
characteristics is paramount for unambiguous structure elucidation, purity assessment, and
quality control during the drug discovery and development process. This guide provides an in-
depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry
(MS) data for triazole-4-carbaldehydes, grounded in established scientific principles and
supported by literature-derived data.
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The Spectroscopic Fingerprint: A Multi-faceted
Approach

The structural confirmation of triazole-4-carbaldehydes relies on a synergistic application of
multiple spectroscopic techniques. Each method provides a unique piece of the structural
puzzle, and their combined interpretation leads to a definitive assignment. The choice of
spectroscopic method is dictated by the information sought, from the connectivity of atoms to
the nature of functional groups and the overall molecular weight.
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Spectroscopic Analysis Workflow for Triazole-4-Carbaldehydes
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Caption: Common fragmentation pathways for a substituted triazole-4-carbaldehyde in mass
spectrometry.

Experimental Protocol: Synthesis and
Characterization of 1-(4-Nitrophenyl)-1H-1,2,3-
triazole-4-carbaldehyde

This protocol is adapted from a literature procedure for the synthesis of a representative 1,2,3-
triazole-4-carbaldehyde. [2] Materials:

4-Nitrophenyl azide

o 3-Dimethylaminoacrolein

e 1,4-Dioxane

e 1 M Hydrochloric acid (HCI)
o Diethyl ether (Etz20)

e Magnesium sulfate (MgSOa)

e Deuterated solvent for NMR (e.g., DMSO-de)

Potassium bromide (KBr) for IR
Procedure:

e Reaction Setup: In a screw-capped reaction tube equipped with a magnetic stirring bar,
combine 4-nitrophenyl azide (1.0 eq) and 3-dimethylaminoacrolein (0.8 eq) in 1,4-dioxane.

e Reaction: Stir the mixture at 50 °C for 72 hours.

o Work-up: After cooling to room temperature, reduce the solvent volume by half under
reduced pressure. Dilute the reaction mixture with 1 M HCI and diethyl ether.
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« Isolation: Shake the mixture in a separatory funnel until a white precipitate forms. Filter the
precipitate and wash sequentially with water and diethyl ether.

 Purification: The crude product can be further purified by column chromatography on silica
gel using a suitable eluent system (e.g., a gradient of petroleum ether and dichloromethane).

e Characterization:

o NMR: Record *H and 3C NMR spectra of the purified product in a suitable deuterated
solvent.

o IR: Obtain the IR spectrum of the solid product using a KBr pellet.
o MS: Acquire a high-resolution mass spectrum to confirm the molecular formula.

Self-Validating System: The successful synthesis of the target compound is validated by the
convergence of data from all three spectroscopic techniques. The presence of the
characteristic aldehyde proton and carbon signals in the NMR, the strong carbonyl stretch in
the IR, and the correct molecular ion peak in the mass spectrum provide a robust and self-
validating confirmation of the structure.

Conclusion

The spectroscopic characterization of triazole-4-carbaldehydes is a critical step in their
synthesis and application. This guide has provided a detailed overview of the key spectroscopic
features observed in NMR, IR, and MS analyses. By understanding these characteristic
fingerprints, researchers can confidently identify and assess the purity of these valuable
synthetic intermediates, thereby accelerating the pace of drug discovery and materials
development. The provided experimental protocol serves as a practical starting point for the
synthesis and characterization of these important heterocyclic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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